Methyl 2,2-diethylacetoacetate
Overview
Description
Synthesis Analysis
The synthesis of Methyl 2,2-diethylacetoacetate can be related to the Malonic Ester and Acetoacetic Ester Synthesis . This process involves deprotonation to form an enolate, an SN2 reaction of the enolate with an alkyl halide to form a new C-C bond, acidic hydrolysis of the ester to give a carboxylic acid, and decarboxylation .Molecular Structure Analysis
The molecular structure of this compound has been examined theoretically using DFT and experimentally by IR, Raman, and UV spectroscopy . The study identified three more stable tautomers including an enol and two keto forms in the gas phase .Chemical Reactions Analysis
This compound undergoes tautomerization, a chemical reaction that results in the rearrangement of bonds in a molecule . The content of cis-enol or keto forms depends on the phase .Scientific Research Applications
Oxidative Damage and Antioxidant Responses
The compound Ethyl 2-methyl acetoacetate (EMA), a chemical relative of Methyl 2,2-diethylacetoacetate, has been studied for its allelochemical properties and its effects on marine unicellular algae, such as Phaeodactylum tricornutum. Research demonstrates that exposure to EMA leads to oxidative stress in algae, evidenced by increased levels of reactive oxygen species (ROS) and malondialdehyde (MDA), indicating cell damage. This stress triggers an antioxidant response in the algae, enhancing the activity of antioxidant enzymes and altering the composition of cellular ascorbic acid and glutathione pools, suggesting a potential environmental impact of similar compounds (Yang et al., 2011).
Polymerization Applications
Methyl 2-iodopropionate and ethyl iodoacetate, compounds structurally related to this compound, have been utilized in controlled/living radical polymerization processes for synthesizing poly(vinyl acetate) with predetermined molecular weights and low polydispersity. This research highlights the potential use of similar esters in polymer science for producing materials with specific properties (Iovu & Matyjaszewski, 2003).
Mechanism of Action
Properties
IUPAC Name |
methyl 2,2-diethyl-3-oxobutanoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16O3/c1-5-9(6-2,7(3)10)8(11)12-4/h5-6H2,1-4H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VNGQLWJNJCZRQU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(CC)(C(=O)C)C(=O)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80234301 |
Source
|
| Record name | Methyl 2,2-diethylacetoacetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80234301 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
172.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
85153-63-5 |
Source
|
| Record name | Methyl 2,2-diethyl-3-oxobutanoate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=85153-63-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Methyl 2,2-diethylacetoacetate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0085153635 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Methyl 2,2-diethylacetoacetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80234301 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Methyl 2,2-diethylacetoacetate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.078.014 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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